Cas no 63906-35-4 (1H-Indole-3-aceticacid, 2-(dimethylamino)ethyl ester, hydrochloride (1:1))

1H-Indole-3-aceticacid, 2-(dimethylamino)ethyl ester, hydrochloride (1:1) structure
63906-35-4 structure
Product Name:1H-Indole-3-aceticacid, 2-(dimethylamino)ethyl ester, hydrochloride (1:1)
CAS No:63906-35-4
MF:C14H19ClN2O2
MW:282.765862703323
CID:522487
PubChem ID:45140
Update Time:2025-04-19

1H-Indole-3-aceticacid, 2-(dimethylamino)ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-aceticacid, 2-(dimethylamino)ethyl ester, hydrochloride (1:1)
    • 2-[2-(1H-indol-3-yl)acetyl]oxyethyl-dimethylazanium,chloride
    • 2-(Dimethylamino)ethyl 1H-indol-3-ylacetate hydrochloride (1:1)
    • Inchi: 1S/C14H18N2O2.ClH/c1-16(2)7-8-18-14(17)9-11-10-15-13-6-4-3-5-12(11)13;/h3-6,10,15H,7-9H2,1-2H3;1H
    • InChI Key: HEUYKGNOPUJGSK-UHFFFAOYSA-N
    • SMILES: [Cl-].O(C(CC1=CNC2C=CC=CC1=2)=O)CC[NH+](C)C

Computed Properties

  • Exact Mass: 262.9649
  • Monoisotopic Mass: 282.1135055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 45.09
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